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Compound of Interest

Compound Name: Isobutyl hexanoate

Cat. No.: B089612 Get Quote

An In-depth Technical Guide to the Safety and Handling of Isobutyl Hexanoate

This guide provides comprehensive safety and handling information for isobutyl hexanoate
(CAS No. 105-79-3), tailored for researchers, scientists, and drug development professionals.

The following sections detail the substance's properties, associated hazards, and

recommended safety protocols.

Chemical and Physical Properties
Isobutyl hexanoate, also known as isobutyl caproate, is a colorless liquid with a characteristic

fruity odor, often described as resembling pineapple or apple.[1] It is primarily used as a

flavoring and fragrance agent.[2][3] Its key physical and chemical properties are summarized

below.

Table 1: Physical and Chemical Properties of Isobutyl Hexanoate
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Property Value Source(s)

CAS Number 105-79-3 [4]

EC Number 203-332-6 [4]

Molecular Formula C₁₀H₂₀O₂ [4]

Molecular Weight 172.26 g/mol [2][4]

Appearance Colorless liquid [4][5]

Boiling Point 348 - 350 °C (literature) [4][6]

Melting Point -64.3 °C (estimate) [4]

Flash Point 76 °C (169 °F) - closed cup [4][6]

Density 0.856 g/mL at 25 °C (literature) [4][6]

Solubility
Insoluble in water; soluble in

alcohol and oils.[1]
[1][7]

Vapor Pressure 0.3115 hPa @ 20°C (estimate) [7]

Hazard Identification and Classification
Isobutyl hexanoate is classified as a combustible liquid that causes skin and serious eye

irritation.[8][9]

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-hexanoate
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-hexanoate
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-hexanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9746318.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9746318.htm
https://www.oecd.org/en/publications/oecd-guidelines-for-the-testing-of-chemicals-section-1_20745753.html
https://www.oecd.org/en/publications/oecd-guidelines-for-the-testing-of-chemicals-section-1_20745753.html
https://www.benchchem.com/product/b089612?utm_src=pdf-body
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/105-79-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Hazard Statement GHS Pictogram Signal Word

Flammable liquids

(Category 4)

H227: Combustible

liquid
None Warning

Skin irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Eye irritation

(Category 2A)

H319: Causes serious

eye irritation
GHS07 Warning

Source:[6][8][9]

Toxicological Information
Comprehensive toxicological data for isobutyl hexanoate is limited, with many safety data

sheets reporting "no data available" for acute toxicity endpoints.[4][5][10] However, evaluations

by the Research Institute for Fragrance Materials (RIFM) and the Joint FAO/WHO Expert

Committee on Food Additives (JECFA) provide valuable insights.

Acute Toxicity: Specific LD50 (oral, dermal) and LC50 (inhalation) values for isobutyl
hexanoate are not readily available in public literature.[5] For the structurally similar

compound, isoamyl hexanoate, the LD50 is reported as >5000 mg/kg for both oral (rat) and

dermal (rabbit) routes.[11]

Skin Corrosion/Irritation: Classified as a skin irritant.[8][9] One source notes a study in

rabbits resulted in moderate skin irritation after 24 hours (Draize Test).[5]

Serious Eye Damage/Irritation: Classified as causing serious eye irritation.[8][9]

Genotoxicity: Data from a read-across analog, isobutyl acetate, indicates that isobutyl
hexanoate is not expected to be genotoxic.[9][12] An assessment in the BlueScreen assay

was negative for both cytotoxicity and genotoxicity.[9]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or

OSHA.[5][8]
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Reproductive & Repeated Dose Toxicity: There is insufficient data on isobutyl hexanoate.

However, its systemic exposure is below the Threshold of Toxicological Concern (TTC) for a

Cramer Class I material, suggesting a low risk at current usage levels in fragrances.[9][12]

JECFA Evaluation: As a flavouring agent, JECFA concluded that there is "No safety concern

at current levels of intake".[2][6]

Table 3: Summary of Toxicological Endpoints

Endpoint
Result /
Classification

Notes Source(s)

Acute Oral Toxicity No data available

LD50 > 5000 mg/kg

for similar compound

isoamyl hexanoate.

[5][11]

Acute Dermal Toxicity No data available

LD50 > 5000 mg/kg

for similar compound

isoamyl hexanoate.

[5][11]

Acute Inhalation

Toxicity
No data available

May cause respiratory

tract irritation.
[5][9]

Skin Irritation
Category 2; Causes

skin irritation

Moderate irritation

observed in rabbits.
[5][8][9]

Eye Irritation
Category 2A; Causes

serious eye irritation
- [8][9]

Genotoxicity
Not expected to be

genotoxic

Based on read-across

data and BlueScreen

assay.

[9][12]

Carcinogenicity
Not classified as a

carcinogen
- [5][8]

Experimental Protocols
The safety data for isobutyl hexanoate is determined using internationally recognized

standard methodologies. While specific study reports for this compound are not always publicly
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accessible, the following protocols describe the standard methods for evaluating the key

hazards.

Flash Point Determination: The flash point of 76 °C was determined using a closed-cup

method.[4] Standard protocols for this measurement include ASTM D6450 (Standard Test

Method for Flash Point by Continuously Closed Cup Tester) and ASTM D3828 (Standard

Test Methods for Flash Point by Small Scale Closed Cup Tester).[13][14] In these methods, a

sample is heated in a closed cup, and an ignition source is introduced into the vapor space

at regular intervals to determine the lowest temperature at which the vapors ignite.[15][16]

Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This protocol provides a

method for assessing skin irritation.[17] A single dose (0.5 mL of liquid) of the test substance

is applied to a small area of skin (approx. 6 cm²) on a test animal, typically an albino rabbit.

[17][18] The site is covered with a gauze patch for a 4-hour exposure period.[17] The skin is

then examined for signs of erythema (redness) and edema (swelling) at specified intervals

(e.g., 60 minutes, 24, 48, and 72 hours) and scored.[18] The reversibility of the lesions is

observed for up to 14 days.[17][18]

Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This guideline is used to assess

the potential for a substance to cause eye irritation or corrosion. A single dose of the test

substance is applied into the conjunctival sac of one eye of an experimental animal (typically

an albino rabbit), with the other eye serving as a control.[19] The eyes are examined at 1, 24,

48, and 72 hours after application, and lesions of the cornea, iris, and conjunctiva are scored

to evaluate the degree of irritation.[3][19] The protocol recommends the use of anesthetics

and analgesics to minimize animal distress.[20]

Safety and Handling
Exposure Controls and Personal Protective Equipment
(PPE)
Handle in accordance with good industrial hygiene and safety practices.[8] Ensure adequate

ventilation.[8][9]

Engineering Controls: Work in a well-ventilated area. Use of a chemical fume hood is

recommended for procedures that may generate vapors or mists.
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Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[4][8]

Skin Protection: Handle with chemically resistant gloves (e.g., butyl-rubber).[4][8] Use proper

glove removal technique to avoid skin contact. Wear impervious clothing, such as a lab coat,

to protect skin.[8]

Respiratory Protection: If engineering controls are insufficient or a risk assessment indicates

a need, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN

14387) respirator cartridges.[4][8]

Personal Protective Equipment (PPE) Selection Logic

Task Involving
Isobutyl Hexanoate

Risk of Splash
or Aerosol?

Adequate Ventilation
(e.g., Fume Hood)?

Use Respirator
(e.g., ABEK cartridge)

 No 

Standard PPE:
- Lab Coat

- Nitrile/Butyl Gloves

 No 

Add:
- Safety Goggles

- Face Shield
 Yes 

Click to download full resolution via product page

Caption: PPE selection workflow for handling isobutyl hexanoate.

Safe Handling and Storage
Handling: Avoid contact with skin and eyes.[4] Avoid inhalation of vapor or mist.[4] Keep

away from heat, sparks, open flames, and other ignition sources.[8] Take measures to

prevent the buildup of electrostatic charge.[4]

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[4][8] The

recommended storage temperature is 2-8°C.[4][6]

Stability and Reactivity
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Chemical Stability: Stable under recommended storage conditions.[4][8]

Conditions to Avoid: Heat, flames, and sparks.[4][8]

Incompatible Materials: Strong oxidizing agents, strong bases.[4][8]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides can form.[4][8]

Emergency Procedures
First Aid Measures
Always consult a physician after exposure or if symptoms persist. Show the Safety Data Sheet

to the medical professional in attendance.[4][8]

First Aid Workflow for Isobutyl Hexanoate Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash off with soap and plenty of water.

Rinse thoroughly with plenty of water
for at least 15 minutes.

Remove contact lenses if present.

Do NOT induce vomiting.
Rinse mouth with water.

Consult a Physician

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][8]

Specific Hazards: Emits toxic fumes (carbon oxides) under fire conditions.[8]

Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) for firefighting if

necessary.[8][9] Use water spray to cool unopened containers.[8]

Accidental Release Measures (Spills)
Personal Precautions: Use personal protective equipment.[8] Ensure adequate ventilation

and remove all sources of ignition.[8] Avoid breathing vapors, mist, or gas.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Cleaning Up: Contain the spillage and then soak up with an inert absorbent

material (e.g., sand, earth, vermiculite).[8] Collect and place in a suitable, closed container

for disposal.[8]
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Spill Response Protocol

Spill Occurs

1. Evacuate Personnel &
Ensure Adequate Ventilation

2. Remove All
Ignition Sources

3. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

4. Contain Spill
with Inert Absorbent Material

5. Collect Absorbed Material
into a Closed Container

6. Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a chemical spill.

Disposal Considerations
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Dispose of surplus and non-recyclable solutions via a licensed disposal company.[9]

Contaminated packaging should be disposed of as unused product.[9][11] Follow all federal,

state, and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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